Cas no 2418643-49-7 (2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide)

• Product Name: 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide
• CAS No: 2418643-49-7
• MF: C₁₇H₂₁FN₄O₂
• MW: 332.372647047043
• CID: 6151061
• PubChem ID: 154881343
• Update Time: 2025-10-29

2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-4-fluoroanilino)acetamide
• 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide
• Z3063574826
• 2418643-49-7
• EN300-26684672
• 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide

• Inchi： 1S/C17H21FN4O2/c18-13-4-6-14(7-5-13)22(10-15(20)23)11-16(24)21-17(12-19)8-2-1-3-9-17/h4-7H,1-3,8-11H2,(H2,20,23)(H,21,24)
• InChI Key： YUMCETMHDMPBBD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(CC(N)=O)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 332.16485409g/mol
• Monoisotopic Mass: 332.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide

Introduction to 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide (CAS No. 2418643-49-7) in Modern Chemical Biology and Medicinal Chemistry

The compound 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide, identified by the CAS number 2418643-49-7, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The presence of a 4-fluorophenyl moiety, combined with a (1-cyanocyclohexyl)carbamoyl substituent, imparts unique electronic and steric properties that make this compound a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. The 4-fluorophenyl group, known for its ability to modulate receptor binding affinity, plays a crucial role in enhancing the pharmacological activity of small molecules. This feature has been extensively studied in the context of developing novel therapeutics targeting neurological disorders, where precise modulation of receptor interactions is essential. The (1-cyanocyclohexyl)carbamoyl moiety, on the other hand, contributes to the compound's solubility and bioavailability, making it a suitable candidate for oral administration.

The synthesis of 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. The introduction of the 4-fluorophenyl group necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the (1-cyanocyclohexyl)carbamoyl unit requires precise stoichiometric control to avoid side reactions. These synthetic challenges underscore the importance of advanced methodologies in medicinal chemistry, where innovative approaches are continually being developed to streamline complex synthetic routes.

In the context of drug discovery, this compound has shown promise in preclinical studies as a potential modulator of enzyme activity. Enzymes are critical targets for therapeutic intervention due to their involvement in numerous biological pathways. The unique structural features of 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide allow it to interact with specific enzymatic sites, potentially leading to the development of novel drugs with improved efficacy and reduced side effects. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

Recent research has also explored the potential applications of this compound in addressing inflammation-related diseases. Inflammatory processes are central to many chronic conditions, including arthritis and cardiovascular diseases. The molecular interactions between this compound and inflammatory mediators have been studied using high-throughput screening techniques, which have revealed its ability to modulate key signaling pathways involved in inflammation. This finding opens up new avenues for therapeutic development, particularly in cases where traditional anti-inflammatory agents have demonstrated limited efficacy.

The pharmacokinetic properties of 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide are another area of significant interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into a clinical candidate.

From a computational chemistry perspective, the molecular dynamics (MD) simulations of this compound have provided valuable insights into its behavior within biological systems. MD simulations allow researchers to visualize how the molecule interacts with target proteins at an atomic level, providing a detailed understanding of its binding mechanisms. These simulations have been instrumental in guiding the optimization process, ensuring that subsequent analogs exhibit enhanced binding affinity and selectivity.

The role of 4-fluorophenyl derivatives in medicinal chemistry cannot be overstated. These compounds have been widely used in the development of drugs targeting various diseases due to their ability to enhance receptor binding affinity and metabolic stability. The presence of this moiety in 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide underscores its potential as a lead compound for further optimization. Researchers are exploring various strategies to modify this structure while maintaining its pharmacological activity, with an emphasis on improving solubility and reducing toxicity.

In conclusion, 2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(4-fluorophenyl)amino)acetamide (CAS No. 2418643-49-7) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features make it a promising candidate for further exploration in drug discovery and therapeutic intervention. The multifaceted functional groups present in this compound contribute to its potential applications across various disease areas, particularly those involving enzyme modulation and inflammation regulation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.